Cas no 1807078-22-3 (Ethyl 2-bromo-3-cyano-5-formylbenzoate)

• Product Name: Ethyl 2-bromo-3-cyano-5-formylbenzoate
• CAS No: 1807078-22-3
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4707974
• Update Time: 2025-10-29

Ethyl 2-bromo-3-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-5-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)9-4-7(6-14)3-8(5-13)10(9)12/h3-4,6H,2H2,1H3
• InChI Key： AIXVCWQSIXXIFW-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=O)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-bromo-3-cyano-5-formylbenzoate

Ethyl 2-bromo-3-cyano-5-formylbenzoate (CAS No. 1807078-22-3): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 2-bromo-3-cyano-5-formylbenzoate (CAS No. 1807078-22-3) is a significant intermediate in the realm of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has garnered attention due to its utility in constructing complex molecules. The presence of both bromine and cyano substituents makes it a valuable building block for further functionalization, while the formyl group offers opportunities for condensation reactions, leading to the formation of diverse heterocyclic structures.

The synthesis of Ethyl 2-bromo-3-cyano-5-formylbenzoate typically involves multi-step reactions starting from commercially available benzoic acid derivatives. The bromination at the second position and the cyano group introduction at the third position are critical steps that define its reactivity. Recent advancements in catalytic methods have improved the efficiency and selectivity of these transformations, making the process more sustainable and scalable. For instance, palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective bromination, minimizing unwanted side products.

In the pharmaceutical sector, Ethyl 2-bromo-3-cyano-5-formylbenzoate serves as a precursor for several bioactive compounds. Its formyl group can undergo condensation with amines or hydrazines to form Schiff bases, which are known for their antimicrobial and anti-inflammatory properties. Additionally, the bromine atom can be displaced by nucleophiles, allowing for the introduction of various functional groups such as thiols or amines. This flexibility has been exploited in the development of novel therapeutic agents targeting neurological disorders.

Recent studies have highlighted the role of Ethyl 2-bromo-3-cyano-5-formylbenzoate in designing inhibitors of enzymes involved in cancer metabolism. The cyano group, in particular, has been shown to interact with specific residues in enzyme active sites, modulating their activity. For example, derivatives of this compound have been investigated as inhibitors of poly(ADP-ribose) polymerases (PARPs), which are overexpressed in certain cancer types. The ability to fine-tune the structure through further derivatization has opened new avenues for developing targeted therapies.

The agrochemical industry also benefits from the versatility of Ethyl 2-bromo-3-cyano-5-formylbenzoate. Its incorporation into herbicides and fungicides has led to more effective crop protection agents. The formyl group can be converted into ester or amide functionalities, enhancing the bioavailability and stability of these compounds. Moreover, the bromine substituent allows for further modifications that improve their environmental persistence while maintaining low toxicity to non-target organisms. This balance is crucial for developing sustainable agricultural practices.

The application of computational chemistry has further accelerated the development of derivatives based on Ethyl 2-bromo-3-cyano-5-formylbenzoate. Molecular modeling techniques enable researchers to predict the reactivity and binding affinity of different analogs before conducting experimental synthesis. This approach not only saves time but also reduces waste by identifying promising candidates early in the process. For instance, virtual screening has been used to identify optimal substituents that enhance binding to biological targets without compromising solubility or metabolic stability.

Future research directions for Ethyl 2-bromo-3-cyano-5-formylbenzoate include exploring its potential in material science applications. The unique electronic properties arising from its conjugated system make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). By modifying its structure through cross-coupling reactions or polymerization techniques, scientists aim to develop novel materials with enhanced performance characteristics. These efforts could pave the way for innovative technologies in electronics and energy storage.

In conclusion, Ethyl 2-bromo-3-cyano-5-formylbenzoate (CAS No. 1807078-22-3) is a multifaceted compound with broad applications across multiple industries. Its structural features and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical innovation.